Cas no 518070-23-0 (3-fluoro-5-methylbenzamide)

• Product Name: 3-fluoro-5-methylbenzamide
• CAS No: 518070-23-0
• MF: C₈H₈FNO
• MW: 153.153625488281
• CID: 1016253
• PubChem ID: 2778456
• Update Time: 2025-04-20

3-fluoro-5-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-5-methylbenzamide
• Benzamide, 3-fluoro-5-methyl- (9CI)
• AC1MCTC1
• CTK4J4909
• JRD-1897
• MolPort-000-166-421
• PC5922
• SBB086905
• SureCN2468003
• AKOS015956702
• JS-4468
• 518070-23-0
• DB-271528
• DTXSID10380946
• 3-Buten-2-one, 4-(ethylamino)-1,1,1-trifluoro-
• 538308-78-0
• SB75801
• CS-0322999
• SCHEMBL2468003
• MFCD03094319

• MDL： MFCD03094319
• Inchi： 1S/C8H8FNO/c1-5-2-6(8(10)11)4-7(9)3-5/h2-4H,1H3,(H2,10,11)
• InChI Key： LKMYINWONMOKMN-UHFFFAOYSA-N
• SMILES： FC1C=C(C(N)=O)C=C(C)C=1

Computed Properties

• Exact Mass: 153.05904
• Monoisotopic Mass: 153.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives